Cas no 17559-85-2 (2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate)

2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate Properties

Names and Identifiers

• 2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate
• Spectrum3_001644
• AKOS037517296
• AB00053141-02
• KBio2_004568
• 2-[(2S)-7-oxo-2,3-dihydrofuro[3,2-g]chromen-2-yl]propan-2-yl benzoate
• 17559-85-2
• SpecPlus_000944
• Q27164352
• 1-METHYL-1-(7-OXO-2,3-DIHYDRO-7H-FURO(3,2-G)CHROMEN-2-YL)ETHYL BENZOATE
• FELAMIDIN
• benzoic acid 2-[(2S)-7-oxo-2,3-dihydrofuro[3,2-g][1]benzopyran-2-yl]propan-2-yl ester
• KBio3_002587
• CHEBI:92642
• SDCCGMLS-0066833.P001
• KBio2_002000
• BRD-K36638198-001-02-8
• DivK1c_007040
• SPBio_000682
• KBio2_007136
• Spectrum2_000731
• Felamedin
• Spectrum4_001691
• SCHEMBL12062114
• CCG-40139
• BSPBio_003367
• (R)-2-(7-oxo-3,7-dihydro-2H-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
• Spectrum5_000362
• Spectrum_001520
• KBio1_001984
• CHEMBL3039023
• DTXSID801346605
• KBioGR_001982
• KBioSS_002000
• Oprea1_050473
• AKOS000546750
• AKOS022011817
• Oprea1_209470
• 1-methyl-1-(7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl)ethyl benzoate
• 2-(7-oxo-3,7-dihydro-2h-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
• 2-(7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
• +Expand

• InChIKey： VIPXLQMQEIDXMH-SFHVURJKSA-N
• Inchi： InChI=1S/C21H18O5/c1-21(2,26-20(23)13-6-4-3-5-7-13)18-11-15-10-14-8-9-19(22)25-16(14)12-17(15)24-18/h3-10,12,18H,11H2,1-2H3/t18-/m0/s1
• SMILES： CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 350.11544
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 350.11542367g/mol
• Heavy Atom Count: 26
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ferulago sylvatica